Cas no 20762-60-1 (Potassium azide (K(N3)))

• Product Name: Potassium azide (K(N3))
• CAS No: 20762-60-1
• MF: KN₃
• MW: 81.1183996200562
• CID: 283857
• PubChem ID: 329765409
• Update Time: 2025-05-21

Potassium azide (K(N3)) Chemical and Physical Properties

Names and Identifiers

• Potassium azide (K(N3))
• potassium,azide
• azide potassium salt
• Kalium-azid
• potassium azid
• potassium tribromide
• PPG 101
• Potassium azide

• Inchi： 1S/K.N3/c;1-3-2/q+1;-1
• InChI Key： TZLVRPLSVNESQC-UHFFFAOYSA-N
• SMILES： [K+].[N+](=[N-])=[N-]

Computed Properties

• Exact Mass: 80.97290
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 15.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless crystals,
• Density: 2.040
• Melting Point: ~300 °C (decomposition)
• PSA: 49.75000
• LogP: 0.21376
• Solubility: Insoluble in ether

Potassium azide (K(N3)) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264-P301+P310
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• RTECS：TS7080000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Packing Group：II
• Safety Term：6.1(a)
• Packing Group：II
• Hazard Level：6.1(a)

Additional information on Potassium azide (K(N3))

Potassium Azide (K(N3)): A Comprehensive Overview

Potassium azide, also known as potassium salt of hydrazoic acid, is a chemical compound with the molecular formula K(N3). It is a white crystalline solid that is highly soluble in water and has a wide range of applications in various fields. Potassium azide is widely used in the synthesis of organic compounds, particularly in the preparation of azides, which are important intermediates in organic chemistry. The compound is also utilized in the production of other nitrogen-containing compounds, such as amines and amides, through various chemical reactions.

One of the most significant applications of potassium azide is in the field of materials science. It serves as a precursor for the synthesis of metal azides, which are used in the production of nitride ceramics. These ceramics are highly valued for their exceptional mechanical and thermal properties, making them suitable for use in high-temperature applications and advanced electronic devices. Recent studies have highlighted the potential of potassium azide in the development of novel materials with enhanced stability and functionality.

Potassium azide also plays a crucial role in the field of explosives and pyrotechnics. It is commonly used as a sensitizing agent to enhance the sensitivity of other explosive compounds. The compound's ability to form stable complexes with various metals has led to its use in the production of high-performance explosives. Researchers have recently explored its potential in developing environmentally friendly explosive formulations, which could reduce the environmental impact associated with traditional explosives.

In addition to its industrial applications, potassium azide has found significant use in biological and medical research. It is employed as a reagent in various biochemical assays and as a component in certain pharmaceutical formulations. Recent advancements have focused on its role in drug delivery systems, where it is used to enhance the bioavailability and targeting efficiency of therapeutic agents.

The synthesis of potassium azide typically involves the reaction of sodium azide with potassium hydroxide or potassium carbonate. This reaction produces potassium azide along with sodium hydroxide or sodium carbonate as byproducts. The process is carried out under controlled conditions to ensure optimal yield and purity. Researchers have recently investigated alternative synthesis methods that could improve the efficiency and reduce the cost of producing potassium azide on an industrial scale.

Despite its wide range of applications, potassium azide exhibits certain challenges that need to be addressed for its safe and efficient use. One major concern is its high sensitivity to shock and friction, which necessitates careful handling during storage and transportation. Recent studies have focused on developing stabilization techniques to enhance its safety while maintaining its reactivity for industrial applications.

In conclusion, potassium azide (K(N3)) is a versatile compound with diverse applications across multiple industries. Its role as a precursor for metal azides, its use in explosives, and its contributions to biological research underscore its importance in modern chemistry. As researchers continue to explore new synthesis methods and applications, potassium azide is expected to play an even more significant role in advancing technological innovations.